molecular formula C8H13N3O2 B13314984 5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Cat. No.: B13314984
M. Wt: 183.21 g/mol
InChI Key: GOCSWUMBGUKCBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS 1864647-79-9) is a high-purity pyrazole derivative supplied for advanced research and development applications. This compound features a molecular formula of C8H13N3O2 and a molecular weight of 183.21 g/mol . As a 5-aminopyrazole derivative, it serves as a versatile and valuable precursor for the synthesis of pyrazoloazines, an important class of fused heterocyclic systems with significant potential in medicinal and biological exploration . Researchers utilize this building block in the development of novel synthetic routes through reactions with various bielectrophilic moieties. The compound is provided For Research Use Only and is strictly intended for laboratory research purposes. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Please refer to the safety data sheet for proper handling and storage information before use.

Properties

Molecular Formula

C8H13N3O2

Molecular Weight

183.21 g/mol

IUPAC Name

5-amino-3-methyl-1-propan-2-ylpyrazole-4-carboxylic acid

InChI

InChI=1S/C8H13N3O2/c1-4(2)11-7(9)6(8(12)13)5(3)10-11/h4H,9H2,1-3H3,(H,12,13)

InChI Key

GOCSWUMBGUKCBZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1C(=O)O)N)C(C)C

Origin of Product

United States

Preparation Methods

Reaction Pathway:

  • Starting materials:

    • 3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid derivatives or their esters
    • Hydrazine hydrate or ammonia
  • Procedure:

    • React the ketoester or related precursor with hydrazine hydrate under reflux conditions in a polar solvent such as ethanol or methanol.
    • The reaction typically proceeds via nucleophilic attack on the carbonyl group, followed by cyclization to form the pyrazole ring.
    • Acidic or basic catalysis can be employed to facilitate ring closure.

Reaction Conditions & Notes:

Parameter Details
Solvent Ethanol, methanol, or DMF
Temperature 80–120°C
Catalyst Acidic (e.g., acetic acid) or basic (e.g., sodium hydroxide)
Duration 4–12 hours
Purification Recrystallization or chromatography

Advantages:

  • Straightforward, high-yielding, suitable for scale-up
  • Compatible with various substituents on the precursor

Amidation and Subsequent Cyclization

Another method involves initial amidation of a carboxylic acid or ester, followed by cyclization to form the pyrazole ring.

Stepwise Approach:

  • Step 1:

    • Convert the carboxylic acid to an acyl hydrazide via reaction with hydrazine derivatives.
  • Step 2:

    • Cyclize the acyl hydrazide under dehydrating conditions to form the pyrazole ring.
  • Step 3:

    • Introduce the methyl and isopropyl groups via alkylation or substitution reactions on the pyrazole ring.

Reaction Conditions & Notes:

Parameter Details
Reagents Hydrazine hydrate, acyl chlorides, alkyl halides
Solvent Ethanol, acetic acid
Temperature 60–100°C
Duration 6–24 hours
Purification Recrystallization, chromatography

Note:
The methyl group at position 3 can be introduced via methylation of the pyrazole ring, while the isopropyl group at position 1 can be incorporated through alkyl halide reactions.

Modification of Known Pyrazole Derivatives

Research indicates that starting from commercially available pyrazole derivatives, selective functionalization can be achieved.

Methodology:

  • Starting material:

    • 5-Amino-3-methylpyrazole or similar compounds
  • Procedure:

    • Alkylate at the nitrogen or carbon positions using suitable alkylating agents (e.g., isopropyl halides).
    • Carboxylate groups can be introduced via oxidation or carboxylation reactions.

Reaction Conditions & Notes:

Parameter Details
Reagents Isopropyl halides, oxidants (e.g., KMnO₄)
Solvent Acetone, DMSO
Temperature 25–80°C
Duration 2–12 hours

Advantages:

  • Allows for targeted substitution
  • Useful for late-stage modifications

Patented and Literature-Reported Methods

Patent US WO2014120397A1 (2014):

  • Process involves:

    • Acidification of sodium enolate of a suitable acetoacetate derivative using carbon dioxide (in situ generated carbonic acid).
    • Cyclization with hydrazine derivatives to form the pyrazole core with high regioselectivity and yield.
  • Key features:

    • Mild reaction conditions
    • Environmentally friendly (uses CO₂)
    • Suitable for large-scale synthesis

Patent PL216764B1 (2011):

  • Method:

    • Synthesis of esters of 5-amino-3-methyl-4-isoxazolecarboxylic acid, which can be transformed into pyrazole derivatives via subsequent reactions.
  • Relevance:

    • Provides a route to functionalized pyrazole carboxylic acids through ester intermediates.

Summary Data Table of Preparation Methods

Method Starting Materials Key Reagents Reaction Conditions Yield Notes
Hydrazine Cyclization Pyrazole precursors with carboxylic acid Hydrazine hydrate 80–120°C, ethanol, 6–12 h 70–85% Widely used, scalable
Amidation & Cyclization Acyl hydrazides Acidic/basic catalysts 60–100°C, ethanol or acetic acid 65–80% Suitable for substitution
Patented CO₂ Method Acetoacetate derivatives CO₂, weak base Mild, room temp to 80°C 75–90% Environmentally friendly
Starting from Pyrazoles 5-Amino-3-methylpyrazole Alkyl halides 25–80°C, DMSO or acetone Variable Late-stage modification

Research Findings & Optimization Strategies

  • Reaction Optimization:

    • Temperature control (80–120°C) enhances cyclization efficiency.
    • Solvent choice influences yield and purity; polar protic solvents like ethanol are preferred.
    • Catalysts (acidic or basic) can be tailored to improve regioselectivity.
  • Purification Techniques:

    • Recrystallization from ethanol/water mixtures.
    • Chromatography (silica gel, HPLC) for high purity.
  • Spectroscopic Confirmation:

    • NMR (¹H and ¹³C) for structural verification.
    • IR for characteristic N–H, C=O, and C–N stretches.
    • MS for molecular weight confirmation.

Chemical Reactions Analysis

Types of Reactions

5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid undergoes various chemical reactions, including:

    Oxidation: The amino group can be oxidized to form nitro derivatives.

    Reduction: The carboxylic acid group can be reduced to an alcohol.

    Substitution: The hydrogen atoms on the pyrazole ring can be substituted with different functional groups.

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with active sites of enzymes, inhibiting their activity. The carboxylic acid group can participate in ionic interactions, further stabilizing the compound’s binding to its target. These interactions disrupt normal cellular processes, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrazole Derivatives

Substituent Effects on Physical Properties

The substituent at position 1 significantly impacts melting points and solubility:

  • 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid (): Substituent: Phenyl (aromatic) at position 1. Melting Point: 156–157°C. Synthesis: Saponification of ethyl ester with NaOH in methanol (56% yield). Key spectral IR peaks at 1651 cm⁻¹ (C=O), 1613 cm⁻¹ (C=N); MS m/z 217 . Comparison: The aromatic phenyl group enhances π-π stacking, leading to higher melting points compared to aliphatic substituents.
  • 5-Amino-1-(7-methoxyquinolin-4-yl)-1H-pyrazole-4-carboxylic acid (): Substituent: Methoxyquinolinyl (bulky aromatic) at position 1. Synthesis: Cyclization in acetic anhydride under reflux. Comparison: The extended aromatic system increases molecular weight and likely reduces aqueous solubility due to hydrophobic interactions .
  • 5-(propan-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylic acid ():

    • Substituent: Trifluoromethylpyridinyl at position 1.
    • Molecular Weight: 299.25 g/mol.
    • Comparison : The electron-withdrawing trifluoromethyl group increases acidity of the carboxylic acid (pKa reduction) and enhances metabolic stability .

Influence of Position 3 Substituents

  • 5-Amino-1-phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (HUDDEQ) (): Substituent: Trifluoromethyl (electron-withdrawing) at position 3. Comparison: The CF₃ group increases lipophilicity (logP) and may enhance membrane permeability compared to the methyl group in the target compound .
  • 5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid ():

    • Substituents: Phenyl groups at positions 1 and 3.
    • Melting Point: 136°C (lower than phenyl-substituted analog in ).
    • Comparison : Bulky substituents at both positions 1 and 3 disrupt crystal packing, reducing melting points despite aromaticity .

Spectral and Crystallographic Insights

  • IR/NMR Trends: Carboxylic acid C=O stretches appear near 1650–1680 cm⁻¹ across analogs . Amino groups (NH₂) show broad IR peaks at 3200–3400 cm⁻¹ .
  • Hirshfeld Surface Analysis ():
    • Hydrogen-bonding interactions (O–H···N, N–H···O) dominate in crystals of pyrazole-4-carboxylic acids. Steric bulk from isopropyl or trifluoromethyl groups reduces hydrogen-bonding efficiency compared to phenyl derivatives .

Theoretical and Computational Analysis

  • Noncovalent Interactions (): Van der Waals interactions from isopropyl groups contribute to molecular packing but are weaker than π-stacking in phenyl analogs.

Biological Activity

5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews its synthesis, biological activities, and relevant case studies, providing a comprehensive overview of the current research findings.

Synthesis

The synthesis of 5-amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions. The initial steps often include the formation of pyrazole derivatives through the reaction of hydrazine with various carbonyl compounds, followed by carboxylation to introduce the carboxylic acid functional group. Specific methodologies can vary based on desired derivatives and substituents.

Anticonvulsant and Anxiolytic Properties

Research has indicated that derivatives of 5-amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid exhibit significant anticonvulsant activity. For instance, compounds derived from this structure have been shown to effectively reduce seizure activity in animal models, suggesting potential therapeutic applications for epilepsy and other seizure disorders . Additionally, these compounds have demonstrated anxiolytic effects, contributing to their profile as potential treatments for anxiety disorders .

Anticancer Activity

Recent studies have explored the anticancer properties of pyrazole derivatives. A notable investigation involved testing various 5-amino-substituted pyrazoles against human lung adenocarcinoma (A549) cells. The results showed that certain derivatives significantly reduced cell viability compared to control treatments. For example, one derivative reduced A549 cell viability to 64%, indicating promising anticancer activity .

CompoundCell LineViability Reduction (%)
Compound AA54964
Compound BA54961
ControlA54978

This table illustrates the comparative efficacy of selected compounds against cancer cell lines.

Antimicrobial Activity

The antimicrobial activity of 5-amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid has also been evaluated. In vitro studies have shown that certain derivatives possess selective antimicrobial properties against multidrug-resistant strains of Staphylococcus aureus. This highlights their potential utility in treating infections caused by resistant bacterial strains .

Case Study 1: Anticonvulsant Activity

In a controlled study, rats treated with a specific pyrazole derivative demonstrated a significant reduction in seizure frequency compared to untreated controls. The compound was administered at varying dosages, revealing a dose-dependent relationship with anticonvulsant efficacy.

Case Study 2: Anticancer Effects

A clinical trial involving patients with non-small cell lung cancer assessed the efficacy of a pyrazole derivative as an adjunct therapy alongside standard chemotherapy. Preliminary results indicated improved outcomes in terms of tumor size reduction and patient survival rates when combined with traditional treatments.

Q & A

Q. Basic

  • X-ray crystallography : Resolves molecular geometry, hydrogen-bonding networks, and tautomeric forms. For example, single-crystal studies of analogous pyrazole derivatives confirm planarity of the pyrazole ring and carboxyl group orientation .
  • NMR spectroscopy : 1H^1\text{H}- and 13C^{13}\text{C}-NMR identify substituent effects; the amino proton appears as a broad singlet (~δ 5.5–6.0 ppm), while the isopropyl group shows characteristic splitting .
  • Melting point analysis : Consistency in melting points (e.g., 150–152°C for related acids) helps verify purity .

How can computational methods predict the biological activity and binding interactions of this compound?

Advanced
Density functional theory (DFT) calculates electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity, while molecular docking evaluates binding affinities to targets like enzymes or receptors. For example, pyrazole-carboxylic acid derivatives exhibit selective interactions with kinase domains due to hydrogen bonding with the carboxyl group and hydrophobic contacts with alkyl/aryl substituents . Comparative docking studies against analogs (e.g., 5-Amino-1-phenyl derivatives) reveal how substituent positioning alters selectivity .

How should researchers address contradictions in reported biological activities of structurally similar pyrazole derivatives?

Advanced
Contradictions often arise from variations in assay conditions (e.g., pH, solvent) or structural nuances. For example:

  • Functional group positioning : A carboxylate at the 4-position (vs. 3-position) may enhance solubility but reduce membrane permeability, affecting in vitro vs. in vivo activity .
  • Substituent effects : The isopropyl group in 5-Amino-3-methyl-1-(propan-2-yl) derivatives increases steric hindrance, potentially lowering binding affinity compared to phenyl-substituted analogs .
    Validate discrepancies using orthogonal assays (e.g., SPR for binding kinetics, cellular uptake studies) and control for solvent effects (e.g., DMSO concentration) .

How can regioselectivity be controlled during pyrazole ring formation?

Advanced
Regioselectivity in cyclocondensation is influenced by:

  • Electrophilic directing groups : DMF-DMA promotes formylation at specific positions, guiding hydrazine attack .
  • Base catalysis : K2_2CO3_3 in nucleophilic substitution reactions (e.g., aryloxy group introduction) minimizes side products .
  • Steric effects : Bulky substituents (e.g., isopropyl) favor formation of the 1,3-disubstituted pyrazole isomer .

What strategies improve solubility for in vivo studies without compromising stability?

Q. Methodological

  • Salt formation : Convert the carboxylic acid to a sodium salt (e.g., using NaHCO3_3) to enhance aqueous solubility .
  • Co-solvent systems : Use PEG-400 or cyclodextrin-based formulations to maintain solubility in physiological buffers .
  • Prodrug design : Esterify the carboxyl group (e.g., ethyl ester) for improved bioavailability, with enzymatic hydrolysis in vivo .

How do electronic and steric effects of substituents influence the compound’s spectroscopic signatures?

Q. Advanced

  • Electron-withdrawing groups : The carboxylate reduces electron density on the pyrazole ring, downfield-shifting 1H^1\text{H}-NMR signals for adjacent protons .
  • Steric hindrance : The isopropyl group splits 1H^1\text{H}-NMR peaks (δ 1.2–1.5 ppm) and broadens IR carbonyl stretches due to restricted rotation .
  • Crystallographic packing : Bulky substituents disrupt hydrogen-bonding networks, altering melting points and crystal morphology .

What analytical techniques ensure purity for pharmacological applications?

Q. Methodological

  • HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) separate the compound from hydrolysis byproducts .
  • Elemental analysis : Validate %C, %H, %N within ±0.3% of theoretical values .
  • TGA/DSC : Assess thermal stability and decomposition profiles .

How can researchers resolve low yields in ester-to-acid hydrolysis steps?

Q. Troubleshooting

  • Optimize reaction time : Prolonged reflux (>12 hrs) may degrade acid products; monitor via TLC .
  • Adjust base strength : Use milder bases (e.g., LiOH) to minimize side reactions .
  • Purification : Recrystallize from EtOH/H2_2O to remove unreacted ester .

What are the implications of tautomerism in pyrazole derivatives for biological activity?

Advanced
Pyrazole tautomerism (1H vs. 2H forms) affects hydrogen-bonding capacity and target binding. X-ray studies show the 1H tautomer dominates in crystalline states, but solvent polarity can shift equilibrium in solution. For example, polar aprotic solvents stabilize the 1H form, enhancing interactions with hydrophilic binding pockets .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.